Cas no 13622-95-2 (Alanine,N,N-bis(carboxymethyl)-2-methyl-)

Alanine,N,N-bis(carboxymethyl)-2-methyl- structure
13622-95-2 structure
Product Name:Alanine,N,N-bis(carboxymethyl)-2-methyl-
CAS No:13622-95-2
MF:C8H13NO6
MW:219.191922903061
CID:210968
PubChem ID:3082043
Update Time:2025-04-19

Alanine,N,N-bis(carboxymethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Alanine,N,N-bis(carboxymethyl)-2-methyl-
    • 2,2-dimethylnitrilotriacetate
    • 2-[bis(carboxylatomethyl)amino]-2-methylpropanoate
    • DMNTA
    • N,N-bis(carboxymethyl)-2-methylalanine
    • DTXSID20929300
    • 2-[bis(carboxymethyl)amino]-2-methylpropanoic acid
    • 13622-95-2
    • SCHEMBL16390585
    • Alanine, N,N-bis(carboxymethyl)-2-methyl-
    • Inchi: 1S/C8H13NO6/c1-8(2,7(14)15)9(3-5(10)11)4-6(12)13/h3-4H2,1-2H3,(H,10,11)(H,12,13)(H,14,15)
    • InChI Key: UVMCNVFTUUUKPR-UHFFFAOYSA-N
    • SMILES: OC(C(C)(C)N(CC(=O)O)CC(=O)O)=O

Computed Properties

  • Exact Mass: 219.07429
  • Monoisotopic Mass: 219.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.6
  • Topological Polar Surface Area: 115Ų

Experimental Properties

  • Density: 1.444
  • Boiling Point: 469.2°Cat760mmHg
  • Flash Point: 237.6°C
  • Refractive Index: 1.538
  • PSA: 115.14
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